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Introduction
Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye that has gained significant

attention in biomedical research and clinical applications. Its fluorescence in the NIR window

(700-900 nm) allows for deep tissue penetration with minimal autofluorescence, making it an

ideal probe for in vivo imaging. Labeling molecules with primary amines, such as proteins,

antibodies, peptides, and amine-modified oligonucleotides, with ICG enables the tracking and

quantification of these molecules in various biological systems. This document provides a

detailed experimental protocol for the conjugation of ICG to primary amines using an N-

hydroxysuccinimide (NHS) ester-functionalized ICG derivative.

The labeling reaction involves the formation of a stable amide bond between the primary amine

of the target molecule and the ICG-NHS ester. The efficiency of this reaction is dependent on

several factors, including pH, temperature, and the molar ratio of the reactants.
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Chemical Reaction
The fundamental reaction for labeling a primary amine with an ICG-NHS ester is a nucleophilic

acyl substitution. The deprotonated primary amine acts as a nucleophile, attacking the carbonyl

carbon of the NHS ester. This results in the formation of a stable amide bond and the release of

N-hydroxysuccinimide.
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Caption: Chemical reaction between ICG-NHS ester and a primary amine.

Experimental Workflow
The overall workflow for labeling primary amines with ICG consists of several key stages:

preparation of the amine-containing molecule, reconstitution of the ICG-NHS ester, the

conjugation reaction, and finally, the purification and characterization of the ICG-conjugate.
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1. Prepare Amine-Containing Molecule
(e.g., Protein in Amine-Free Buffer)

3. Labeling Reaction
(Mix and Incubate)

2. Prepare ICG-NHS Ester Solution
(Dissolve in Anhydrous DMSO/DMF)

4. Purification
(Remove Unreacted ICG)

5. Characterization
(Determine Degree of Substitution)
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Caption: Workflow for ICG-amine labeling.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the ICG-amine labeling

protocol.

Table 1: Reaction Conditions
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Parameter Recommended Value Notes

pH 8.3 - 8.5

Crucial for ensuring the

primary amine is deprotonated

and reactive.[1][2]

Reaction Buffer
0.1 M Sodium Bicarbonate or

0.1 M Phosphate Buffer

Must be free of primary amines

(e.g., Tris).[1][2]

Temperature
Room Temperature (20-25°C)

or 37°C

Incubation at 37°C can

significantly shorten the

reaction time.[3][4]

Incubation Time 10 minutes to 4 hours

Dependent on temperature

and the specific molecules

being conjugated.[1][3][4]

Table 2: Reagent Concentrations and Ratios

Parameter Recommended Value Notes

Protein Concentration > 2 mg/mL

Higher concentrations

generally lead to better

labeling efficiency.[5]

ICG-NHS Ester Stock
10-20 mM in anhydrous DMSO

or DMF

Prepare fresh before use as

NHS esters are moisture-

sensitive.[5]

Molar Ratio (ICG:Protein) 4:1 to 15:1

This should be optimized for

each specific protein to

achieve the desired degree of

substitution.[5]

Table 3: Spectroscopic Properties
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Parameter Wavelength (nm)

ICG Excitation Maximum ~785 nm[6]

ICG Emission Maximum ~811 nm[6]

Protein Absorbance 280 nm

Experimental Protocols
Materials and Equipment

ICG-NHS Ester

Amine-containing molecule (e.g., antibody, protein)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M Sodium Bicarbonate or 0.1 M Phosphate Buffer, pH 8.3-8.5

Purification system: Size-exclusion chromatography (e.g., Sephadex G-25) or centrifugal

filtration devices

Spectrophotometer (UV-Vis)

Pipettes and microcentrifuge tubes

Vortexer and microcentrifuge

Protocol
1. Preparation of the Amine-Containing Molecule

If your protein or molecule of interest is in a buffer containing primary amines (e.g., Tris,

glycine), it must be exchanged into an amine-free buffer like 1X PBS at pH 7.2-7.4.[5] This

can be achieved through dialysis or buffer exchange columns.

Adjust the concentration of the amine-containing molecule to be at least 2 mg/mL in the

reaction buffer (0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5).[5]
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2. Preparation of the ICG-NHS Ester Stock Solution

Allow the vial of ICG-NHS ester to equilibrate to room temperature before opening to prevent

moisture condensation.

Add the appropriate volume of anhydrous DMSO or DMF to the vial to create a 10-20 mM

stock solution.[5]

Vortex briefly to ensure the dye is fully dissolved. This solution should be used promptly as

the NHS ester can hydrolyze in the presence of moisture.[5]

3. Labeling Reaction

Add the calculated volume of the ICG-NHS ester stock solution to the solution of the amine-

containing molecule. A molar excess of 4 to 15-fold of the ICG dye is recommended.[5]

Mix the reaction solution thoroughly by gentle vortexing or pipetting.

Incubate the reaction mixture. Incubation can be performed for 1-4 hours at room

temperature or for 10 minutes at 37°C.[1][3][4] Protect the reaction from light.

4. Purification of the ICG-Conjugate

Following incubation, it is crucial to remove the unreacted ICG-NHS ester and the NHS

byproduct.

Size-Exclusion Chromatography (Gel Filtration): This is a common method for separating the

larger ICG-protein conjugate from smaller, unreacted dye molecules.

Equilibrate a suitable gel filtration column (e.g., Sephadex G-25) with PBS.

Apply the reaction mixture to the column.

Elute with PBS and collect the fractions. The first colored fractions will contain the ICG-

labeled protein.

Centrifugal Filtration:
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Add the reaction mixture to a filtration tube with a suitable molecular weight cutoff.[3][4][7]

Add WS Buffer (or PBS) and centrifuge to wash away the unreacted dye.[3][4]

Repeat the washing step as necessary.

Resuspend the purified conjugate in a suitable storage buffer.

5. Characterization of the ICG-Conjugate

The degree of substitution (DOS), which is the average number of ICG molecules per molecule

of protein, is a critical parameter to determine.[5] An optimal DOS for antibodies is typically

between 2 and 10.[5]

Measure the absorbance of the purified ICG-conjugate at 280 nm (A280) and at the

maximum absorbance of ICG (~785 nm, Amax).

Calculate the concentration of the protein using the following equation, which corrects for the

absorbance of ICG at 280 nm:

Protein Concentration (M) = [A280 - (Amax × CF)] / εprotein

Where εprotein is the molar extinction coefficient of the protein at 280 nm and CF is the

correction factor (A280/Amax) for the ICG dye.

Calculate the concentration of the ICG dye using the Beer-Lambert law:

ICG Concentration (M) = Amax / εICG

Where εICG is the molar extinction coefficient of ICG at its Amax.

Calculate the Degree of Substitution (DOS):

DOS = ICG Concentration (M) / Protein Concentration (M)

Storage
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The purified ICG-protein conjugate should be stored at 4°C, protected from light. For long-term

storage, it can be aliquoted and stored at -20°C. Avoid repeated freeze-thaw cycles. The

reconstituted ICG-NHS ester stock solution in DMSO can be stored at <-15°C for up to two

weeks, protected from light and moisture.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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